N'-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)imidoformamide

• IUPAC Name: N'-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)methanimidamide
• InChI: InChI=1S/C9H9N3S/c10-4-7-6-2-1-3-8(6)13-9(7)12-5-11/h5H,1-3H2,(H2,11,12)
• InChI Key: RIBQZEHBGLYBHR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C#N)N=CN
• Isomeric SMILES: C1CC2=C(C1)SC(=C2C#N)/N=C/N
• Molecular Formula: C9H9N3S
• Molecular Weight: 191.26 g/mol

Description

N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)imidoformamide, also known as CTIF, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N'-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)imidoformamide has shown promising results in various scientific research applications, including cancer therapy, antimicrobial activity, and as a potential treatment for Alzheimer's disease. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, this compound has shown antimicrobial activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). Furthermore, this compound has been shown to inhibit acetylcholinesterase activity, which is a potential target for Alzheimer's disease treatment.

Mechanism of Action

The mechanism of action of N'-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)imidoformamide is not fully understood, but studies suggest that it may act by inhibiting various enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter involved in cognitive function. Additionally, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. Studies have shown that this compound can reduce inflammation by inhibiting the production of inflammatory cytokines. Additionally, this compound has been shown to have antioxidant activity, which can protect cells from oxidative damage. Furthermore, this compound has been shown to have neuroprotective effects by reducing neuronal damage and improving cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of N'-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)imidoformamide is its broad range of potential applications in various scientific research fields. Additionally, this compound has shown promising results in preclinical studies, indicating its potential for future development. However, one limitation of this compound is its limited availability and high cost, which may hinder its widespread use in research.

Future Directions

There are several future directions for N'-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)imidoformamide research, including further investigation of its mechanism of action, optimization of its synthesis method, and development of novel this compound derivatives with improved properties. Additionally, this compound's potential as a treatment for Alzheimer's disease and other neurodegenerative disorders warrants further investigation. Furthermore, the development of this compound-based drug delivery systems may enhance its therapeutic efficacy and reduce potential side effects.
Conclusion:
In conclusion, this compound is a novel compound with promising potential for various scientific research applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives for future development.

Synthesis Methods

N'-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thien-2-yl)imidoformamide can be synthesized using a multi-step process, starting with the reaction of 2-aminothiophenol with ethyl cyanoacetate to form 3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-amine. This intermediate is then reacted with formic acid to produce this compound.